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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 4-Methylpentanamide (CAS No. 1119-29-5). The information herein is
compiled from available Safety Data Sheets (SDS) to facilitate safe laboratory practices. While
this guide aims to be thorough, always refer to the specific SDS provided by your supplier for
the most current and detailed information.

Chemical Identification and Physical Properties

4-Methylpentanamide is a chemical compound with the molecular formula CeH13NO.[1][2][3] It
is essential to distinguish this compound from similarly named substances to ensure accurate
safety measures are taken.
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Property Value Source
CAS Number 1119-29-5 [1112][3]
Molecular Formula CeH13NO [11[2][3]
Molecular Weight 115.17 g/mol [4]
Boiling Point 245.2°C at 760 mmHg [1112]
Flash Point 102.1°C [1]
Density 0.894 g/cm?3 [1112]
Melting Point 119 °C [3]

Hazard Identification and GHS Classification

According to available safety data, 4-Methylpentanamide is classified as a hazardous

substance.[5] The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following classification:

Hazard GHS . Hazard
Hazard Class . Signal Word
Category Pictogram Statement
Skin
] o ] H315: Causes
Corrosion/Irritatio  Category 2 GHSO07 Warning o
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A GHSO07 Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity - H335: May
Single Exposure Category 3 GHSO07 Warning cause respiratory
(Respiratory irritation
system)

Data sourced from the BLD Pharmatech Safety Data Sheet for 4-Methylpentanamide.[5]
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Toxicological Information

Detailed quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50 (Lethal
Concentration, 50%), for 4-Methylpentanamide are not readily available in the public domain.
One supplier SDS notes that the chemical, physical, and toxicological properties of the
substance have not been thoroughly investigated.[6] Therefore, caution should be exercised,
and the compound should be handled as potentially hazardous.

Handling Precautions and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure
laboratory safety.

Safe Handling Workflow

Preparation Handling
Understand Hazards \ Prevent Ignition
eac Don PPE Use in Ventilated Area Avoid Contact |)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 4-methylpentanamide | 1119-29-5 [chemnet.com]

e 2. 4-MethylpentanaMide | 1119-29-5 [amp.chemicalbook.com]

e 3. 4-MethylpentanaMide CAS#: 1119-29-5 [m.chemicalbook.com]

e 4. Pentanamide, 4-methyl- | C6H13NO | CID 290807 - PubChem [pubchem.ncbi.nlm.nih.gov]
o 5. file.bldpharm.com [file.bldpharm.com]

e 6. nmu-mi.newlook.safecollegessds.com [nmu-mi.newlook.safecollegessds.com]

» To cite this document: BenchChem. [Navigating the Safety Profile of 4-Methylpentanamide:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178914#4-methylpentanamide-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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